![molecular formula C11H12BrF3O B1380066 1-Bromo-2-butoxy-4-(trifluoromethyl)benzene CAS No. 1365272-77-0](/img/structure/B1380066.png)
1-Bromo-2-butoxy-4-(trifluoromethyl)benzene
Overview
Description
1-Bromo-2-butoxy-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C11H12BrF3O and its molecular weight is 297.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Aryne Chemistry and Organic Synthesis
1-Bromo-2-butoxy-4-(trifluoromethyl)benzene has not been directly studied in the literature available through Consensus. However, similar compounds, particularly those with bromo and trifluoromethyl groups on a benzene ring, have been extensively explored for their utility in aryne chemistry and the synthesis of complex organic molecules. For instance, studies have shown that bromo-(trifluoromethoxy)benzenes can be used to generate arynes, which are highly reactive intermediates in organic synthesis. These arynes can be trapped in situ with furan to produce cycloadducts, leading to a variety of functionalized naphthalenes and naphthols through subsequent reduction, isomerization, or bromination reactions (Schlosser & Castagnetti, 2001).
Steric Pressure in Chemical Reactions
Another research application involves the study of steric pressure effects in chemical reactions. The trifluoromethyl group has been studied for its role as both an emitter and transmitter of steric pressure, affecting the outcomes of metalation reactions. This has implications for the design of synthetic strategies where steric hindrance is a critical factor (Schlosser et al., 2006).
Synthesis of Functionalized Benzene Derivatives
Research has also focused on the synthesis of functionalized benzene derivatives using trifluoromethylated compounds. For example, ethoxy-trifluoromethyl-butadienes, prepared from similar starting materials, have been utilized as components in Diels-Alder reactions. These reactions open pathways to a wide range of (trifluoromethyl)benzenes and -pyridines, showcasing the versatility of such compounds in synthesizing fluorine-containing aromatic compounds (Volle & Schlosser, 2002).
Properties
IUPAC Name |
1-bromo-2-butoxy-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrF3O/c1-2-3-6-16-10-7-8(11(13,14)15)4-5-9(10)12/h4-5,7H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHYDJHQOBPJIEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=CC(=C1)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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